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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132 Get Quote

5-Hexenyl Acetate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hexenyl acetate is a versatile organic compound with the chemical formula C8H14O2. It is

the acetate ester of 5-hexen-1-ol. This colorless liquid is characterized by its fruity, green, and

sweet aroma. While the specific historical details of its initial discovery and synthesis are not

readily available in prominent scientific literature, its modern significance is well-documented. It

serves as a crucial building block in the synthesis of various high-value chemicals, particularly

in the field of insect pheromones and polymer chemistry. This technical guide provides an in-

depth overview of 5-Hexenyl acetate, focusing on its synthesis, chemical properties, and key

applications.

Chemical Properties and Data
5-Hexenyl acetate's physical and chemical properties are well-characterized, making it a

reliable reagent in various chemical transformations. Key quantitative data are summarized in

the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C8H14O2 [1][2]

Molecular Weight 142.20 g/mol [1]

CAS Number 5048-26-0 [1][2][3]

Boiling Point 173-174 °C (lit.) [3]

Density 0.883 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.423 (lit.) [3]

Flash Point 60.6 °C (141.1 °F) - closed cup [3]

Synonyms

hex-5-enyl acetate, Acetic acid

5-hexenyl ester, 6-Acetoxy-1-

hexene

[2][4]

Synthesis of 5-Hexenyl Acetate
The most common and well-documented method for the synthesis of 5-Hexenyl acetate is

through the esterification of 5-hexen-1-ol with an acetylating agent. A detailed experimental

protocol for a related synthesis starting from 6-bromo-1-hexene is provided below. This two-

step process first forms 5-hexenyl acetate, which can then be hydrolyzed to 5-hexen-1-ol. For

the purpose of this guide, we will focus on the first step, which yields the target compound.

Experimental Protocol: Synthesis from 6-bromo-1-
hexene and Potassium Acetate
This protocol describes the synthesis of 5-Hexenyl acetate via nucleophilic substitution of 6-

bromo-1-hexene with potassium acetate.

Materials:

6-bromo-1-hexene

Potassium acetate
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Tetrabutylammonium bromide

Acetonitrile

Methyl tert-butyl ether

Water

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Rotary evaporator

Separatory funnel

Procedure:

In a round-bottom flask, dissolve 200.0 g of 6-bromo-1-hexene and 39.4 g of

tetrabutylammonium bromide in 400 ml of acetonitrile.

Add 144.0 g of potassium acetate to the mixture.

Heat the mixture to 82°C and maintain a gentle reflux for 2 hours.

After the reaction is complete, allow the mixture to cool to room temperature (20°C).

Concentrate the mixture under reduced pressure using a rotary evaporator.

To the resulting concentrate, add 400 ml of water and 200 ml of methyl tert-butyl ether.

Stir the mixture vigorously in a separatory funnel and then allow the layers to separate.

Collect the organic layer. Extract the aqueous layer with an additional 100 ml of methyl tert-

butyl ether.
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Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the mixture to remove the drying agent.

Concentrate the filtrate under reduced pressure to obtain crude 5-Hexenyl acetate.

The crude product can be further purified by vacuum distillation.

Synthesis Workflow Diagram
The following diagram illustrates the logical workflow for the synthesis of 5-Hexenyl acetate
from 6-bromo-1-hexene.

6-bromo-1-hexene +
Potassium acetate +

Tetrabutylammonium bromide
Reaction Mixture

Acetonitrile (solvent)

Reflux at 82°C for 2h Crude Reaction Product Concentration
(Reduced Pressure) Concentrated Residue Liquid-Liquid Extraction

(Water & MTBE) Organic Phase Drying
(Anhydrous Na2SO4) Dried Organic Phase Filtration & Concentration

(Reduced Pressure) 5-Hexenyl acetate (Crude)

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Hexenyl acetate.

Applications in Research and Development
5-Hexenyl acetate is a valuable intermediate in modern organic synthesis. Its bifunctional

nature, containing both an ester and a terminal alkene, allows for a wide range of chemical

modifications.

Synthesis of Insect Pheromones
A significant application of 5-Hexenyl acetate is in the synthesis of insect sex pheromones.[3]

These complex molecules are often long-chain unsaturated acetates. The 5-hexenyl group

provides a convenient starting point for chain elongation and the introduction of additional

double bonds through reactions such as olefin metathesis.[5] For example, it has been used in

the synthesis of (4E,7Z)-4,7-tridecadienyl acetate, a component of the sex pheromone of the

potato tuberworm moth.[3]
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Polymer Chemistry
5-Hexenyl acetate also finds applications in polymer science. It can be used as a comonomer

or as a molecule for post-polymerization modification. The terminal double bond can participate

in polymerization reactions, such as ring-opening metathesis polymerization (ROMP) of cyclic

olefins, to introduce pendant ester functionalities into the polymer backbone. These ester

groups can then be further modified to alter the physical and chemical properties of the

resulting polymer.

Mechanistic Studies
The 5-hexenyl moiety is a classic substrate for studying radical cyclization reactions. The 5-

hexenyl radical readily undergoes a 5-exo-trig cyclization to form a cyclopentylmethyl radical.

This well-understood transformation allows researchers to use 5-Hexenyl acetate and its

derivatives to probe radical reaction mechanisms and to develop new synthetic methodologies

for the construction of five-membered rings.[5]

Conclusion
5-Hexenyl acetate, while its early history is not prominently documented, has emerged as a

significant compound in contemporary organic chemistry. Its utility as a synthetic building block,

particularly in the fields of insect pheromone synthesis and polymer chemistry, is well-

established. The straightforward methods for its synthesis, combined with its versatile reactivity,

ensure its continued importance in both academic research and industrial applications. This

guide has provided a comprehensive overview of its properties, synthesis, and key applications

to aid researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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